2-Amino-3-oxo-3H-phenoxazine-4,6-dicarboxylic acid dimethyl ester

• CAS No.: 35748-35-7
• Molecular Formula: C16H12N2O6
• Molecular Weight: 328.28 g/mol
• IUPAC Name: dimethyl 2-amino-3-oxophenoxazine-4,6-dicarboxylate
• InChI: InChI=1S/C16H12N2O6/c1-22-15(20)7-4-3-5-9-13(7)24-14-10(18-9)6-8(17)12(19)11(14)16(21)23-2/h3-6H,17H2,1-2H3
• InChI Key: VDXGQNZVNDDQND-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)N=C3C=C(C(=O)C(=C3O2)C(=O)OC)N

Description

2-Amino-3-oxo-3H-phenoxazine-4,6-dicarboxylic acid dimethyl ester is a chemical compound with the molecular formula C₁₆H₁₂N₂O₆ and a molecular weight of 328.28 g/mol . This compound belongs to the phenoxazine family, which is known for its diverse applications in material science, organic light-emitting diodes, photoredox catalysts, dye-sensitized solar cells, and chemotherapy .

Preparation Methods

The synthesis of 2-Amino-3-oxo-3H-phenoxazine-4,6-dicarboxylic acid dimethyl ester involves several steps. One common synthetic route includes the condensation of appropriate aniline derivatives with ortho-quinone intermediates under controlled conditions . The reaction conditions typically involve the use of solvents like ethanol or methanol and catalysts such as acids or bases to facilitate the reaction. Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

2-Amino-3-oxo-3H-phenoxazine-4,6-dicarboxylic acid dimethyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced phenoxazine derivatives.

Substitution: The compound can undergo substitution reactions with halogens or other electrophiles, leading to the formation of substituted phenoxazine derivatives.

Scientific Research Applications

2-Amino-3-oxo-3H-phenoxazine-4,6-dicarboxylic acid dimethyl ester has a wide range of scientific research applications:

Chemistry: It is used as a photoredox catalyst in organic synthesis and as a dye in dye-sensitized solar cells.

Biology: The compound is employed in biological research for its fluorescent properties, making it useful in cell imaging and DNA staining.

Industry: The compound is used in the development of organic light-emitting diodes and other optoelectronic devices.

Mechanism of Action

The mechanism of action of 2-Amino-3-oxo-3H-phenoxazine-4,6-dicarboxylic acid dimethyl ester involves its interaction with DNA. The compound binds strongly but reversibly to DNA, interfering with the synthesis of RNA and, consequently, with protein synthesis . This mechanism is similar to that of actinomycin D, which is known for its anticancer properties .

Comparison with Similar Compounds

2-Amino-3-oxo-3H-phenoxazine-4,6-dicarboxylic acid dimethyl ester can be compared with other phenoxazine derivatives such as:

Cinnabarinic Acid (2-amino-3-oxo-3H-phenoxazine-1,9-dicarboxylic acid): Known for its use in biological research as a fluorescent marker.

Actinocin (2-amino-4,6-dimethyl-3-oxo-3H-phenoxazine-1,9-dicarboxylic acid): Used in medicinal chemistry for its antiviral and immunosuppressive properties.

The uniqueness of this compound lies in its dual functionality as both a fluorescent marker and a potential therapeutic agent, making it a versatile compound in various fields of research and industry.